Cas no 651047-93-7 (2-Chloro-3-(3-methylpiperazin-1-yl)pyrazine)

2-Chloro-3-(3-methylpiperazin-1-yl)pyrazine structure
651047-93-7 structure
Product Name:2-Chloro-3-(3-methylpiperazin-1-yl)pyrazine
CAS No:651047-93-7
MF:C9H13ClN4
MW:212.67932009697
MDL:MFCD19440893
CID:1031927
PubChem ID:53401034
Update Time:2025-04-20

2-Chloro-3-(3-methylpiperazin-1-yl)pyrazine Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-3-(3-methylpiperazin-1-yl)pyrazine
    • 2-chloro-3-(3-methyl-1-piperazinyl)Pyrazine
    • PYRAZINE, 2-CHLORO-3-(3-METHYL-1-PIPERAZINYL)-
    • SCHEMBL3882295
    • KGJLYLJNFYGNNH-UHFFFAOYSA-N
    • 651047-93-7
    • AKOS016011828
    • DB-355540
    • DTXSID90694770
    • MDL： MFCD19440893
    • Inchi： 1S/C9H13ClN4/c1-7-6-14(5-4-11-7)9-8(10)12-2-3-13-9/h2-3,7,11H,4-6H2,1H3
    • InChI Key： KGJLYLJNFYGNNH-UHFFFAOYSA-N
    • SMILES： ClC1C(=NC=CN=1)N1CCNC(C)C1

Computed Properties

  • Exact Mass: 212.08300
  • Monoisotopic Mass: 212.0828741g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 41Ų

Experimental Properties

  • Density: 1.207
  • PSA: 41.05000
  • LogP: 1.32190

2-Chloro-3-(3-methylpiperazin-1-yl)pyrazine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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